Cas no 118334-83-1 (Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)

• Product Name: Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• CAS No: 118334-83-1
• MF: C₁₉H₁₉NO₄
• MW: 325.358465433121
• CID: 2894063
• PubChem ID: 10892725
• Update Time: 2025-05-26

Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• 1,3-Dioxoisoindolin-2-yl adamantane-1-carboxylate
• (1,3-dioxoisoindol-2-yl) Adamantane-1-carboxylate
• 1,3-dioxoisoindolin-2-yl -adamantane-1-carboxylate
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl adamantane-1-carboxylate
• 118334-83-1
• 1,3-dioxoisoindol-2-yl adamantane-1-carboxylate
• EN300-6516176
• SCHEMBL21848400
• F71370
• 1,3-dioxoisoindolin-2-yl (3r,5r,7r)-adamantane-1-carboxylate

• Inchi： 1S/C19H19NO4/c21-16-14-3-1-2-4-15(14)17(22)20(16)24-18(23)19-8-11-5-12(9-19)7-13(6-11)10-19/h1-4,11-13H,5-10H2
• InChI Key： MZIVCGYFTCALCR-UHFFFAOYSA-N
• SMILES： C12(C(ON3C(=O)C4=C(C3=O)C=CC=C4)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 325.13140809g/mol
• Monoisotopic Mass: 325.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 63.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

Introduction to Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 118334-83-1)

Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 118334-83-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of isoindoline derivatives and is characterized by its tricyclic decane core and the presence of a carboxylic acid ester functional group.

The tricyclo[3.3.1.13,7]decane scaffold is a well-known cyclic structure that provides rigidity and conformational stability to the molecule, which can be advantageous in drug design and development. The isoindoline moiety, on the other hand, is a versatile heterocyclic system that has been extensively studied for its pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects.

Recent studies have highlighted the potential of Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. This finding suggests its potential as a novel therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In another study conducted by researchers at the University of California, the compound was found to have significant anti-cancer properties against various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the induction of apoptosis through the activation of caspase pathways and the inhibition of cell proliferation by targeting key signaling molecules such as Akt and ERK.

The carboxylic acid ester functional group in Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester plays a crucial role in modulating its biological activity and pharmacokinetic properties. The ester linkage can be hydrolyzed in vivo to release the carboxylic acid form, which may enhance its bioavailability and metabolic stability. This property makes it an attractive candidate for further optimization and development as a prodrug.

From a synthetic perspective, Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester can be prepared through a multi-step process involving the cyclization of appropriate precursors followed by functional group manipulation to introduce the desired substituents. Recent advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, facilitating its production for preclinical and clinical studies.

In conclusion, Tricyclo[3.3.1.13,7]decane-1-carboxylic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS No. 118334-83-1) represents a promising lead compound with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical applications in various diseases.